![molecular formula C16H11ClF3N5OS B302674 2-{[1-(3-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide](/img/structure/B302674.png)
2-{[1-(3-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide
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Overview
Description
2-{[1-(3-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide is a chemical compound that belongs to the class of tetrazole-containing drugs. It has been extensively studied for its potential use in scientific research as a tool to investigate various physiological and biochemical processes.
Mechanism of Action
The mechanism of action of 2-{[1-(3-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide is not fully understood. However, it is believed to act as a modulator of certain enzymes and receptors, leading to changes in their activity and function. It has been shown to interact with the GABA receptor, as well as with the enzyme cyclooxygenase-2 (COX-2).
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been extensively studied. It has been shown to have anti-inflammatory and analgesic effects, and has been used to study the mechanisms of pain and inflammation. It has also been shown to have anxiolytic effects, and has been used to study the mechanisms of anxiety and stress.
Advantages and Limitations for Lab Experiments
The advantages of using 2-{[1-(3-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide in lab experiments include its relatively straightforward synthesis, its ability to modulate the activity of certain enzymes and receptors, and its well-established use in scientific research. However, limitations include its potential toxicity and the need for careful handling and storage.
Future Directions
There are several future directions for research on 2-{[1-(3-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide. These include further studies on its mechanism of action, its potential use in the treatment of various diseases, and its potential as a tool for studying the activity of enzymes and receptors. Additionally, further research may be needed to investigate the potential toxicity of this compound and to develop safer and more effective derivatives.
Synthesis Methods
The synthesis of 2-{[1-(3-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide involves the reaction of 3-(trifluoromethyl)benzaldehyde with 1-(3-chlorophenyl)-1H-tetrazol-5-thiol in the presence of a base such as sodium hydroxide. The resulting intermediate is then treated with N-chloroacetyl-N-phenylhydroxylamine to obtain the final product. The synthesis of this compound has been reported in several research articles and is considered to be a relatively straightforward process.
Scientific Research Applications
2-{[1-(3-chlorophenyl)-1H-tetraazol-5-yl]sulfanyl}-N-[3-(trifluoromethyl)phenyl]acetamide has been used extensively in scientific research as a tool to investigate various physiological and biochemical processes. It has been shown to be effective in modulating the activity of certain enzymes and receptors, and has been used to study the mechanisms of action of various drugs and compounds.
properties
Molecular Formula |
C16H11ClF3N5OS |
---|---|
Molecular Weight |
413.8 g/mol |
IUPAC Name |
2-[1-(3-chlorophenyl)tetrazol-5-yl]sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide |
InChI |
InChI=1S/C16H11ClF3N5OS/c17-11-4-2-6-13(8-11)25-15(22-23-24-25)27-9-14(26)21-12-5-1-3-10(7-12)16(18,19)20/h1-8H,9H2,(H,21,26) |
InChI Key |
HAEFVGXQNAAGOD-UHFFFAOYSA-N |
SMILES |
C1=CC(=CC(=C1)NC(=O)CSC2=NN=NN2C3=CC(=CC=C3)Cl)C(F)(F)F |
Canonical SMILES |
C1=CC(=CC(=C1)NC(=O)CSC2=NN=NN2C3=CC(=CC=C3)Cl)C(F)(F)F |
Origin of Product |
United States |
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